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Compound of Interest

Compound Name: WM-8014

B611813

L  Get Quote

Cat. No.:

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential guidance on the proper disposal procedures for
WM-8014, a potent and selective KAT6A and KAT6B inhibitor.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of WM-8014 is the first step
toward safe handling and disposal. This data is crucial for assessing potential hazards and
determining the appropriate disposal route.

Property Value

Molecular Weight 384.42 g/mol

Formula C20H17FN203S

Appearance Solid powder[1]

Purity >98%

CAS Number 2055397-18-5

Solubility Soluble to 20 mM in DMSO and to 10 mM in
ethanol.

Storage Store at -20°C.
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Safety and Handling Precautions

While one safety data sheet (SDS) indicates that WM-8014 is not classified as hazardous, it is
crucial to recognize that laboratory processes such as grinding or sawing can generate dust
that may present health hazards.[2] Therefore, adherence to standard laboratory safety
protocols is essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Respiratory Protection: If there is a risk of dust or fume exposure, use a NIOSH/MSHA-
approved respirator.[2]

Protective Clothing: Wear appropriate protective clothing.[2]

Handling:

e Avoid dry cutting, blasting, or any activity that generates dust.[2]

o Store in a tightly closed container away from incompatible materials.[2]

o Observe good industrial hygiene practices.[2]

WM-8014 Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the proper
disposal of WM-8014 waste. This workflow is designed to ensure that all waste is handled in a
manner that is safe for personnel and the environment.
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WM-8014 Disposal Workflow

Detailed Disposal Procedures

1. Waste ldentification and Segregation: Properly identify all materials contaminated with WM-
8014. This includes unused neat compound, solutions containing WM-8014, and any labware
(e.g., pipette tips, tubes, gloves) that has come into contact with the chemical. Segregate the
waste into the following categories:

e Solid Waste: Unused compound, contaminated gloves, paper towels, and other solid
materials.

e Liquid Waste: Solutions containing WM-8014. It is critical to segregate halogenated and non-
halogenated solvent waste streams, as their disposal methods differ.[3]
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o Sharps: Contaminated needles, syringes, and broken glass should be placed in a
designated, puncture-resistant sharps container.[3]

2. Waste Containment and Labeling:

» Use waste containers that are compatible with the chemical properties of WM-8014 and any
solvents used. The containers should be in good condition and have secure lids.

o All waste containers must be clearly labeled as "Hazardous Waste." The label should also
include the full chemical name "WM-8014," the composition and concentration of the waste,
and the date of accumulation. Accurate labeling is crucial for safe handling and disposal by
waste management personnel.[3]

3. Storage:

o Store waste containers in a designated, secure, and well-ventilated area, away from general
laboratory traffic.
o Ensure that lids are tightly sealed to prevent spills or the release of vapors.

4. Disposal:

e The disposal of chemical waste is regulated and must be handled by a certified hazardous
waste disposal service. Do not dispose of WM-8014 waste down the drain or in regular trash.
» Follow your institution's specific procedures for arranging a hazardous waste pickup.

This document is intended for informational purposes only and should not be substituted for
your institution's specific safety and disposal protocols. Always consult your institution's
Environmental Health and Safety (EHS) department for detailed guidance on chemical waste
management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of WM-8014 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611813#wm-8014-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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